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Compound of Interest

Compound Name: Heptafluorobutyric acid

Cat. No.: B1679599

An In-depth Technical Guide to the Safe Handling of Heptafluorobutyric Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety protocols
and handling precautions for Heptafluorobutyric acid (HFBA), a corrosive compound widely
used in analytical and synthetic chemistry.

Hazard Identification and Classification

Heptafluorobutyric acid is classified as a corrosive substance that can cause severe skin
burns and eye damage.[1][2][3][4][5] Inhalation may lead to chemical burns to the respiratory
tract, which can be fatal in severe cases.[1] Ingestion is also highly dangerous, causing burns
to the gastrointestinal tract.[1] It is identified with the GHSO05 pictogram for corrosion.[3][4][5]

Hazard Statements:
e H314: Causes severe skin burns and eye damage.[3][4][5]
o H318: Causes serious eye damage.[2][3][4]

o H335: May cause respiratory irritation.[5]

Physical and Chemical Properties
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Understanding the physical and chemical properties of HFBA is crucial for its safe handling and

storage.
Property Value
Synonyms Perfluorobutyric Acid, HFBA[1]
Appearance Clear, colorless to light yellow liquid[1][6]
Odor Stench[2][6]
CAS Number 375-22-4[1][2][3]
Molecular Formula CaHF702[3][4]
Molecular Weight 214.04 g/mol [3][4]
Boiling Point 120 °C / 248 °F @ 755 mmHg[6]
Melting Point -17.5°C / 0.5 °F[5][6]
Flash Point Not applicable[1]
Solubility Soluble in water[6]

Exposure Controls and Personal Protection

To minimize exposure risks, appropriate engineering controls and personal protective
equipment (PPE) are mandatory.

o Engineering Controls: Always handle Heptafluorobutyric acid in a well-ventilated area,
preferably within a chemical fume hood.[1][6][7] Eyewash stations and safety showers must
be readily accessible.[1][7]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][3][8]

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear appropriate
protective clothing to prevent skin contact.[1][3][8]
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o Respiratory Protection: If working outside a fume hood or if vapor concentrations are high,
a NIOSH-approved respirator with an appropriate cartridge is necessary.[1][8]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and ensure the
stability of the chemical.

« Handling: Avoid contact with skin, eyes, and clothing.[1][9] Do not breathe vapors or mists.[1]
Wash hands thoroughly after handling.[1]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents, bases, and reducing agents.[1][6][10] Keep containers tightly closed.
[1][2] The substance is hygroscopic and light-sensitive; storing under an inert gas is
recommended.[2]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1][2]

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, provide artificial respiration. Seek immediate medical attention.[1][2] Do not use
mouth-to-mouth resuscitation.[1]

¢ Ingestion: Do not induce vomiting.[1][2] If the victim is conscious and alert, give 2-4 cupfuls
of milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[1]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.
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» Personal Precautions: Evacuate the area and ensure adequate ventilation.[2] Wear
appropriate personal protective equipment.[2]

e Environmental Precautions: Prevent the spill from entering drains or waterways.[2][3]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.[1] Neutralize the residue with a dilute
solution of sodium bicarbonate.

Toxicological Information

Heptafluorobutyric acid is corrosive and can cause severe burns upon contact.[1] While
comprehensive human toxicological data is limited, studies in animal models have provided
some insights. A study on murine models indicated that dermal exposure to PFBA can induce
systemic toxicity, including increased liver and kidney weights and alterations in serum
chemistries.[11][12] These findings suggest that dermal absorption can lead to systemic
effects.[11][12] The study also noted histopathological changes in the liver and skin.[11][12]

Disposal Considerations

Dispose of Heptafluorobutyric acid and its containers in accordance with local, state, and
federal regulations.[1][4] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[1][9] Do not dispose of it with household garbage
or allow it to reach the sewage system.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for safely handling Heptafluorobutyric
acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

